2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide
• InChI: InChI=1S/C18H18N2O3/c1-22-10-5-9-19-18(21)14-12-16(17-8-4-11-23-17)20-15-7-3-2-6-13(14)15/h2-4,6-8,11-12H,5,9-10H2,1H3,(H,19,21)
• InChI Key: CMEVDJSDTJABGY-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CO3

Description

2-(Furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide is a quinoline-4-carboxamide derivative characterized by a furan-2-yl substituent at the quinoline C2 position and a 3-methoxypropylamide group at the C4 position. Its molecular formula is C₂₁H₂₃N₃O₃, with a molecular weight of 365.43 g/mol .

Biological Activity

Overview

2-(Furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide is a quinoline derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound combines a quinoline core with a furan ring and a methoxypropyl group, suggesting diverse interactions with biological targets. The following sections will explore its synthesis, biological activities, mechanisms of action, and comparative studies with related compounds.

Synthesis

The synthesis of 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide typically involves several organic reactions. Common methods include:

• Friedländer Synthesis : This method condenses aniline derivatives with carbonyl compounds to form the quinoline core.
• Vilsmeier-Haack Reaction : Used to introduce the furan ring by treating furfural with a formylating agent.
• Suzuki-Miyaura Coupling : This reaction facilitates the attachment of the methoxypropyl group to the quinoline structure using a boronic acid derivative.

Anticancer Activity

Research indicates that compounds similar to 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide exhibit significant anticancer properties. For instance, derivatives of quinoline have shown promising results against various cancer cell lines:

• IC50 Values : Studies have reported IC50 values as low as 0.12 μM for related compounds against leukemia cells, indicating potent activity .
• Mechanism of Action : The quinoline core is believed to intercalate with DNA, inhibiting replication in cancer cells. The presence of the furan and methoxy groups may enhance binding affinity to specific molecular targets.

Anti-inflammatory Activity

Several studies have evaluated the anti-inflammatory potential of quinoline derivatives:

• Compounds have demonstrated inhibition of beta-glucuronidase release with IC50 values ranging from 5.0 μM to over 30 μM, showcasing their potential as anti-inflammatory agents .

Antimicrobial Activity

Quinoline derivatives have also been tested for antimicrobial properties:

• Recent evaluations indicate that certain furan-containing compounds exhibit significant antibacterial activity against strains such as E. coli and S. aureus, suggesting their utility in treating infections .

The biological activity of 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide is attributed to its ability to interact with various molecular targets:

• DNA Intercalation : The quinoline structure allows for intercalation between DNA bases, disrupting replication.
• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer cell proliferation and inflammatory responses.
• Receptor Interaction : Potential binding to receptors associated with cancer growth and inflammation has been suggested.

Comparative Studies

Compound	Biological Activity	IC50 Value	Reference
2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide	Anticancer	TBD	Current Study
Benzofuro[3,2-c]quinolines	Antileukemia	0.12 μM
Quinoline Derivatives	Anti-inflammatory	5.0 - >30 μM

Case Studies

• Antileukemia Studies : A series of benzofuro[3,2-c]quinolines demonstrated notable selectivity towards cancer cells over normal cells, highlighting the importance of structural modifications in enhancing therapeutic efficacy .
• Breast Cancer Cell Line Evaluation : Compounds similar to 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide were screened against breast cancer cell lines (SKBR3, MDA-MB-231, MCF-7), revealing varying degrees of antiproliferative activity .

Scientific Research Applications

Antimalarial Activity

Quinoline derivatives have historically been significant in antimalarial therapy. The compound in focus has been investigated for its efficacy against Plasmodium falciparum, the causative agent of malaria.

Efficacy Studies

In vitro and in vivo studies have demonstrated that modifications to the quinoline structure can enhance potency and pharmacokinetic properties. For instance, a related compound showed an EC50 value of 1 nM against P. falciparum and demonstrated excellent oral bioavailability and efficacy in mouse models .

Compound	EC50 (nM)	Bioavailability (%)	Efficacy (mg/kg)
2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide	TBD	TBD	TBD
DDD107498 (related compound)	1	74	0.1–0.3

Anticancer Potential

The anticancer properties of quinoline derivatives are also noteworthy. Various studies have reported on the antiproliferative effects of compounds with similar structures against different cancer cell lines.

In Vitro Studies

In a study involving the synthesis of quinoxaline derivatives, compounds were tested against human colorectal (HCT-116) and breast cancer (MCF-7) cell lines. Some derivatives exhibited IC50 values ranging from 1.9 to 7.52 μg/mL, indicating significant anticancer activity .

Compound Type	Cell Line	IC50 Range (μg/mL)
Quinoline Derivative	HCT-116	1.9 - 7.52
Quinoline Derivative	MCF-7	TBD

Antimicrobial Properties

Quinoline derivatives have also shown promise as antimicrobial agents. Their effectiveness against various bacterial strains makes them candidates for further development.

Antimicrobial Screening

Recent studies have highlighted the antimicrobial activity of quinoline-based compounds against pathogens such as Mycobacterium smegmatis and Pseudomonas aeruginosa. The presence of specific functional groups significantly enhances their activity .

Compound	Target Pathogen	MIC (µg/mL)
Quinoline Derivative	Mycobacterium smegmatis	6.25
Quinoline Derivative	Pseudomonas aeruginosa	TBD

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Quinoline-4-carboxamides

Quinoline-4-carboxamide derivatives are structurally diverse, with variations in substituents on the quinoline core and the amide side chain significantly influencing their physicochemical and biological properties. Below is a detailed comparison of 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide with key analogs:

Key Differences and Implications

Amide Side Chain Modifications: The 3-methoxypropyl group in the target compound balances lipophilicity and solubility, whereas 3-(dimethylamino)propyl chains (e.g., 5a1, 5a6) introduce basicity, which may improve solubility in acidic environments . Bulky aromatic side chains (e.g., α-ethylbenzyl in ) limit solubility but increase target specificity for enzymes like kinases.

Synthetic Accessibility :

• Derivatives with morpholine or piperidine substituents (e.g., 5a1, Compound 33) often require multi-step syntheses involving amine coupling, with yields ranging from 55–67% . The target compound’s furan moiety may simplify synthesis compared to fluorinated analogs.

Q & A

Q. What are the standard synthetic routes for preparing 2-(furan-2-yl)-N-(3-methoxypropyl)quinoline-4-carboxamide, and what critical reaction parameters influence yield and purity?

The compound is typically synthesized via coupling reactions. For example, a quinoline-4-carboxylic acid derivative (e.g., 2-oxo-1,2-dihydroquinoline-4-carboxylic acid) is activated with coupling reagents like PyBOP in DMF, followed by reaction with an amine (e.g., 3-methoxypropylamine) in the presence of a base such as N-methylmorpholine (NMM) . Solvent choice (e.g., DMF for solubility), reaction temperature (room temperature to 50°C), and stoichiometric ratios of reagents are critical for optimizing yield and minimizing side products. Post-synthesis purification via column chromatography or recrystallization ensures purity .

Q. Which spectroscopic and chromatographic methods are essential for characterizing this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) confirms structural integrity by verifying furan, quinoline, and methoxypropyl moieties. Mass spectrometry (MS) validates the molecular ion peak. High-Performance Liquid Chromatography (HPLC) with UV detection assesses purity, while X-ray Powder Diffraction (XRPD) identifies crystalline phases. Thermal stability is evaluated via Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) .

Q. How can researchers evaluate the preliminary biological activity of this compound?

Standard antimicrobial assays (e.g., broth microdilution for MIC values) against bacterial strains like Mycobacterium tuberculosis or Staphylococcus aureus are used. Cytotoxicity screening in mammalian cell lines (e.g., HEK293) ensures selectivity. Protocols often involve dissolving the compound in DMSO and testing at concentrations ≤100 µM, with controls for solvent effects .

Advanced Research Questions

Q. What mechanistic insights govern the oxidative reactivity of the furan moiety in this compound?

The furan ring undergoes oxidative cleavage under conditions involving NaIO₄ and RuO₂·H₂O in CCl₄/MeCN, yielding carboxylic acid derivatives. The reaction proceeds via dihydroxylation of the furan’s double bond, followed by C–C bond cleavage. LC-MS and ¹H NMR track intermediates, while computational studies (DFT) model transition states. Side products like quinoline-2-carboxylic acid may form due to overoxidation .

Q. How can computational methods predict the compound’s physicochemical properties and target interactions?

Cheminformatics tools (e.g., SwissADME) calculate logP, solubility, and bioavailability. Molecular docking (AutoDock Vina) screens against targets like DNA gyrase or mycobacterial enzymes, using crystal structures from the PDB. Molecular dynamics simulations assess binding stability over time. These methods guide SAR studies by identifying critical substituents (e.g., methoxypropyl’s role in membrane permeability) .

Q. What experimental strategies address contradictions in reported biological activity data?

Reproduce assays under standardized conditions (e.g., CLSI guidelines for antimicrobial testing). Validate compound purity via HPLC and NMR. Use isogenic mutant strains to confirm target specificity. Meta-analyses of published data can identify confounding factors (e.g., solvent toxicity, assay pH). Cross-laboratory collaborations enhance reproducibility .

Q. How does polymorphism affect the compound’s stability and bioavailability?

Polymorph screening via XRPD and DSC identifies crystalline forms. Dissolution studies in simulated gastric fluid compare bioavailability. Accelerated stability testing (40°C/75% RH for 6 months) evaluates degradation pathways. Salt formation (e.g., hydrochloride) may improve solubility, as seen in related quinoline derivatives .

Methodological Notes

• Synthesis Optimization : Adjust coupling reagent (e.g., HATU vs. PyBOP) to reduce epimerization .
• Analytical Cross-Validation : Combine NMR with IR spectroscopy to confirm functional groups .
• Biological Assays : Include positive controls (e.g., ciprofloxacin for antimicrobial tests) and validate via time-kill curves .